4-bromo-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 4-bromo-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C20H18BrN3O3/c1-27-17-8-4-14(5-9-17)18-10-11-19(25)24(23-18)13-12-22-20(26)15-2-6-16(21)7-3-15/h2-11H,12-13H2,1H3,(H,22,26)
• InChI Key: ATKWNFBZVZXMMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C20H18BrN3O3
• Molecular Weight: 428.3 g/mol

Description

4-bromo-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in the synthesis of novel non-peptide CCR5 antagonists, useful in the study of certain medical conditions like HIV/AIDS. It's synthesized from specific benzene derivatives through processes like elimination, reduction, and bromization (Cheng De-ju, 2014).
• Another study highlights its use in the synthesis of N-Piperidine benzamides, which are characterized by their bioactivities, indicating potential for further pharmacological development (Cheng De-ju, 2015).

Antimicrobial Activity

• Derivatives of the compound have been synthesized and evaluated for their antibacterial and antifungal activities. Specific derivatives showed significant activity, comparable to standard drugs like Streptomycin and Amphotericin-B (M. Vijaya Laxmi, G. Ravi, A. Nath, 2019).

Application in PET Imaging

• A study focused on the synthesis of a PET radiotracer for studying CB1 cannabinoid receptors, demonstrating the versatility of the compound in medical imaging applications (†. R. Katoch-Rouse, A. Horti, 2003).

Potential in Anticancer Research

• Certain derivatives have been evaluated for their anticancer activity against various cancer types, showcasing the potential therapeutic applications of compounds synthesized from this chemical (O. Bekircan, M. Kucuk, B. Kahveci, H. Bektaş, 2008).

Other Applications

• It's also been used in the synthesis of compounds with potential heparanase inhibitory activity, relevant in cancer treatment and inflammation studies (Yong-Jiang Xu, Hua-Quan Miao, et al., 2006).
• The compound plays a role in synthesizing benzoxazine derivatives, which were investigated for their antibacterial activities (V. Dabholkar, Rahul P. Gavande, 2012).